Cas no 885514-89-6 (Carbonic acid, methyl (3-nitrophenyl)methyl ester)

Carbonic acid, methyl (3-nitrophenyl)methyl ester, is a specialized organic compound primarily used as an intermediate in synthetic chemistry. Its structure, featuring a nitro-substituted phenyl group and a methyl carbonate moiety, makes it valuable for constructing more complex molecules, particularly in pharmaceutical and agrochemical research. The nitro group enhances reactivity, facilitating further functionalization, while the ester group offers stability under controlled conditions. This compound is particularly useful in nucleophilic substitution and coupling reactions. Its well-defined reactivity profile and purity make it a reliable choice for precision applications in organic synthesis. Proper handling is advised due to potential sensitivity to hydrolysis and thermal decomposition.
Carbonic acid, methyl (3-nitrophenyl)methyl ester structure
885514-89-6 structure
Product Name:Carbonic acid, methyl (3-nitrophenyl)methyl ester
CAS No:885514-89-6
MF:C9H9NO5
MW:211.171462774277
CID:4292921
Update Time:2025-06-29

Carbonic acid, methyl (3-nitrophenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbonic acid, methyl (3-nitrophenyl)methyl ester
    • Inchi: 1S/C9H9NO5/c1-14-9(11)15-6-7-3-2-4-8(5-7)10(12)13/h2-5H,6H2,1H3
    • InChI Key: OCIOHRRAELPMQG-UHFFFAOYSA-N
    • SMILES: C(OCC1=CC=CC([N+]([O-])=O)=C1)(=O)OC

Carbonic acid, methyl (3-nitrophenyl)methyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-9707686-1.0g
methyl (3-nitrophenyl)methyl carbonate
885514-89-6 95%
1.0g
$0.0 2022-12-07

Additional information on Carbonic acid, methyl (3-nitrophenyl)methyl ester

Carbonic Acid, Methyl (3-Nitrophenyl)Methyl Ester: A Comprehensive Overview

Carbonic acid, methyl (3-nitrophenyl)methyl ester, also known by its CAS number 885514-89-6, is a compound of significant interest in various scientific and industrial applications. This compound is a derivative of carbonic acid, where one hydroxyl group is replaced by a methyl group, and the other is replaced by a (3-nitrophenyl)methyl group. The structure of this compound can be represented as CH3OC(=O)OCH2C6H4NO2, with the nitro group located at the meta position of the phenyl ring. This specific substitution pattern imparts unique chemical and physical properties to the compound, making it valuable in diverse fields such as pharmaceuticals, materials science, and environmental chemistry.

The synthesis of carbonic acid, methyl (3-nitrophenyl)methyl ester typically involves multi-step reactions. One common approach is the esterification of carbonic acid with a suitable alcohol, followed by functionalization to introduce the nitrophenyl group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. Researchers have also explored green chemistry approaches, such as using biocatalysts or solvent-free conditions, to synthesize this compound in a more sustainable manner.

One of the most promising applications of carbonic acid, methyl (3-nitrophenyl)methyl ester lies in its use as an intermediate in pharmaceutical manufacturing. The compound's structure allows for easy modification to create bioactive molecules with potential therapeutic effects. For instance, studies have shown that derivatives of this compound exhibit anti-inflammatory and antioxidant properties, making them candidates for drug development. Additionally, the nitrophenyl group can serve as a versatile building block for constructing complex molecular architectures with desired pharmacokinetic profiles.

In materials science, carbonic acid, methyl (3-nitrophenyl)methyl ester has been investigated for its role in polymer synthesis. The ester functional groups can participate in condensation reactions to form polyesters or other polymeric materials with tailored mechanical and thermal properties. Recent research has focused on incorporating this compound into biodegradable polymers for use in biomedical applications such as drug delivery systems or tissue engineering scaffolds. The ability to control polymer degradation rates through chemical modifications makes this compound particularly appealing.

The environmental impact of carbonic acid, methyl (3-nitrophenyl)methyl ester has also been a topic of interest. Studies have examined its biodegradability under various conditions and its potential toxicity to aquatic organisms. Results indicate that under aerobic conditions, the compound undergoes microbial degradation through hydrolysis and oxidation pathways. However, further research is needed to fully understand its long-term ecological effects and to develop strategies for safe disposal or recycling.

In conclusion, carbonic acid, methyl (3-nitrophenyl)methyl ester, with CAS number 885514-89-6, is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure enables its use as an intermediate in pharmaceuticals and materials science while posing interesting challenges in terms of environmental management. As research continues to uncover new properties and applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.

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